Cas no 2227917-65-7 (methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate
• CAS No: 2227917-65-7
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6475562
• PubChem ID: 165753833
• Update Time: 2025-05-21

methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate
• 2227917-65-7
• EN300-1824927

• Inchi： 1S/C10H9F3O3/c1-16-9(15)4-8(14)5-2-6(11)10(13)7(12)3-5/h2-3,8,14H,4H2,1H3/t8-/m0/s1
• InChI Key： TZMYBMYTWFPYLX-QMMMGPOBSA-N
• SMILES： FC1C(=C(C=C(C=1)[C@H](CC(=O)OC)O)F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate

Comprehensive Guide to Methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate (CAS No. 2227917-65-7)

Methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate (CAS No. 2227917-65-7) is a fluorinated chiral ester with significant applications in pharmaceutical synthesis and specialty chemicals. This compound, characterized by its 3,4,5-trifluorophenyl group and (3S)-hydroxypropanoate backbone, has garnered attention due to its role as a key intermediate in drug development. Researchers and manufacturers frequently search for "methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate synthesis" or "CAS 2227917-65-7 suppliers," reflecting its industrial relevance.

The molecular structure of methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate features a stereocenter at the 3-position, making it valuable for asymmetric synthesis. Its trifluorophenyl moiety enhances lipophilicity, a property critical for improving drug bioavailability—a trending topic in medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, aligning with global interest in "fluorinated pharmaceutical intermediates" and "chiral building blocks."

From a synthetic perspective, this compound is typically produced via enantioselective reduction or enzymatic resolution, methods often queried as "how to prepare (3S)-hydroxy-3-arylpropanoates." Its methyl ester group offers versatility for further derivatization, such as hydrolysis to carboxylic acids or transesterification—processes frequently discussed in organic chemistry forums. The demand for high-purity CAS 2227917-65-7 has risen due to stringent regulatory standards in API manufacturing.

Market trends indicate growing applications of methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate in small-molecule therapeutics, particularly for metabolic disorders—a hotspot in 2024 drug pipelines. Analytical techniques like HPLC chiral separation and NMR spectroscopy are essential for quality control, addressing common search queries like "characterization of fluorinated chiral compounds." Suppliers emphasize batch-to-batch consistency to meet pharmaceutical-grade specifications.

Environmental and safety profiles of this compound are also frequently researched, with terms such as "biodegradability of fluorinated esters" gaining traction. While not classified as hazardous, proper handling protocols for 3,4,5-trifluorophenyl derivatives are recommended. The compound’s stability under ambient conditions makes it suitable for global logistics, a factor noted in procurement discussions.

In summary, methyl (3S)-3-hydroxy-3-(3,4,5-trifluorophenyl)propanoate (CAS No. 2227917-65-7) bridges academic research and industrial applications, driven by its structural uniqueness and therapeutic potential. Its alignment with trends like "green chemistry in fluorination" and "chiral drug synthesis" ensures sustained relevance in scientific and commercial spheres.